![molecular formula C15H11FO3 B6400515 4-(4-Acetylphenyl)-2-fluorobenzoic acid, 95% CAS No. 1261922-98-8](/img/structure/B6400515.png)
4-(4-Acetylphenyl)-2-fluorobenzoic acid, 95%
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Overview
Description
4-(4-Acetylphenyl)-2-fluorobenzoic acid, or 4-Acetyl-2-fluorobenzoic acid (AFBA) is a synthetic organic compound used in laboratory experiments for a variety of purposes. AFBA is a derivative of benzoic acid, and has been used in various scientific experiments for its unique properties. AFBA is a colorless, crystalline solid with a melting point of 183-185 °C and a boiling point of 256 °C. It is soluble in organic solvents such as acetone and ethanol and is insoluble in water.
Scientific Research Applications
4-(4-Acetylphenyl)-2-fluorobenzoic acid, 95% has been used in a variety of scientific research applications. It has been used as a starting material in the synthesis of a variety of organic compounds such as esters, amides, and thioesters. 4-(4-Acetylphenyl)-2-fluorobenzoic acid, 95% has also been used as a catalyst in the synthesis of polymers and as a reagent in the synthesis of pharmaceuticals. 4-(4-Acetylphenyl)-2-fluorobenzoic acid, 95% has also been used in the study of the biological activity of various compounds, as well as in the study of the structure and function of proteins.
Mechanism of Action
The mechanism of action of 4-(4-Acetylphenyl)-2-fluorobenzoic acid, 95% is not fully understood. However, it is believed that 4-(4-Acetylphenyl)-2-fluorobenzoic acid, 95% acts as a proton donor, which can interact with various molecules in the environment. This interaction can result in the formation of new compounds, which can then be used in various scientific experiments.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(4-Acetylphenyl)-2-fluorobenzoic acid, 95% are not fully understood. However, it is believed that 4-(4-Acetylphenyl)-2-fluorobenzoic acid, 95% may have some effect on the metabolism of certain compounds. 4-(4-Acetylphenyl)-2-fluorobenzoic acid, 95% has also been reported to have some anti-inflammatory and anti-bacterial properties. However, further studies are needed to confirm these effects.
Advantages and Limitations for Lab Experiments
The main advantage of using 4-(4-Acetylphenyl)-2-fluorobenzoic acid, 95% in laboratory experiments is that it is relatively inexpensive and easy to obtain. Additionally, 4-(4-Acetylphenyl)-2-fluorobenzoic acid, 95% is relatively stable and can be stored for long periods of time. However, 4-(4-Acetylphenyl)-2-fluorobenzoic acid, 95% is not very soluble in water and has a low boiling point, which can limit its use in some experiments.
Future Directions
There are a number of potential future directions for research involving 4-(4-Acetylphenyl)-2-fluorobenzoic acid, 95%. These include further studies into its biochemical and physiological effects, as well as its use as a catalyst and reagent in the synthesis of various compounds. Additionally, further research into the mechanism of action of 4-(4-Acetylphenyl)-2-fluorobenzoic acid, 95% could lead to new and improved applications for the compound. Finally, further studies into the stability and solubility of 4-(4-Acetylphenyl)-2-fluorobenzoic acid, 95% could lead to new and improved methods for its use in laboratory experiments.
Synthesis Methods
4-(4-Acetylphenyl)-2-fluorobenzoic acid, 95% can be synthesized in the laboratory by a variety of methods. One such method is the reaction of 4-acetylphenol and 2-fluorobenzoyl chloride in the presence of anhydrous aluminum chloride. The reactants are heated to a temperature of about 80°C and the reaction is allowed to proceed for about 2 hours. The product is then extracted with ether and the solvent is removed by distillation. The crude product is then recrystallized from ethanol to obtain 4-(4-Acetylphenyl)-2-fluorobenzoic acid, 95% in a pure form.
properties
IUPAC Name |
4-(4-acetylphenyl)-2-fluorobenzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11FO3/c1-9(17)10-2-4-11(5-3-10)12-6-7-13(15(18)19)14(16)8-12/h2-8H,1H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MANXHZZUSYGNQM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC=C(C=C1)C2=CC(=C(C=C2)C(=O)O)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11FO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60689774 |
Source
|
Record name | 4'-Acetyl-3-fluoro[1,1'-biphenyl]-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60689774 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
258.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261922-98-8 |
Source
|
Record name | 4'-Acetyl-3-fluoro[1,1'-biphenyl]-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60689774 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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